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Compound of Interest

Compound Name: 1-Ethoxycyclopropanol

Cat. No.: B182435 Get Quote

Essential Safety and Handling Guide for 1-
Ethoxycyclopropanol
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 1-Ethoxycyclopropanol (CAS

13837-45-1). The following procedural guidance outlines operational plans from receipt to

disposal to ensure safe laboratory practices.

Hazard Identification and GHS Classification
1-Ethoxycyclopropanol is classified with the following hazards:

Signal Word: Warning[1]

GHS Pictogram: GHS07 (Exclamation Mark)[1]

Hazard Statements:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

Potential Hazards: While specific flammability data is not available for 1-
Ethoxycyclopropanol, related compounds like 1-Ethoxy-2-propanol are flammable liquids.
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[2][3][4][5] Therefore, it is prudent to treat 1-Ethoxycyclopropanol as potentially flammable

and keep it away from heat and ignition sources.[2][4][5][6][7][8]

Operational Plan: From Receipt to Use
Safe handling requires adherence to the following step-by-step procedures to minimize

exposure and risk.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Label the container with the date of receipt and the intended opening date.

Store in a cool, dry, and well-ventilated area.[7][9] For long-term stability, 1-
Ethoxycyclopropanol can be kept unaltered for several months if stored at 0°C.[1]

Store away from incompatible materials such as acids and strong oxidizing agents.[3][7] On

heating or in the presence of acidic solvents, it can undergo a ring-opening reaction to form

ethyl propionate.[1]

2. Handling and Experimental Use:

All handling should be performed in a well-ventilated area, preferably within a laboratory

fume hood, to avoid the inhalation of vapors.[2][6]

Avoid contact with skin and eyes.[6][7]

Wear appropriate Personal Protective Equipment (PPE) at all times.

Keep away from all sources of ignition, including heat, sparks, and open flames.[2][4][5][6][7]

[8] Smoking is strictly prohibited in the handling area.[2][4][5][6][7]

Use non-sparking tools and equipment designed to be explosion-proof.[7][8][10]

Ground and bond containers when transferring material to prevent static discharge.[7][8]

3. First Aid Measures:
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Eye Contact: Immediately rinse cautiously with water for several minutes.[7][8] If contact

lenses are present, remove them if it is easy to do so and continue rinsing.[5][8] If eye

irritation persists, seek medical advice or attention.[8]

Skin Contact: Remove all contaminated clothing immediately.[2][5] Wash the affected area

thoroughly with soap and plenty of water.[6][7] If skin irritation occurs, consult a physician.[6]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[3][5][7] If the person feels unwell, call a POISON CENTER or a doctor.[7][8]

Ingestion: Rinse the mouth with water.[7] Never give anything by mouth to an unconscious

person.[7][10] Call a POISON CENTER or doctor if you feel unwell.[7][8]

Personal Protective Equipment (PPE)
The following table summarizes the required PPE for handling 1-Ethoxycyclopropanol,
selected based on its known hazards.
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Protection Type Specific Equipment Rationale and Citation

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to NIOSH (US) or

EN 166 (EU) standards is

required to protect against

serious eye irritation.[6][7][9]

Hand Protection
Chemical-resistant, impervious

gloves (e.g., Chloroprene).

Handle with gloves and

dispose of them after use

according to good laboratory

practices.[6][9]

Skin and Body
Lab coat or impervious

clothing.

Protective clothing should be

selected based on the

concentration and amount of

the substance being handled

at the specific workplace.[6]

[11]

Respiratory

Use in a fume hood. Air-

purifying respirator if risk

assessment deems it

necessary.

A fume hood or mechanical

exhaust should be used to

avoid exposure.[6] If

engineering controls are

insufficient, a full-face

respirator with appropriate

cartridges should be used.[6]

Disposal Plan
Chemical waste must be managed according to institutional and regulatory guidelines.

Improper disposal can harm individuals and the environment.
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Waste Type Container Disposal Procedure

Unused/Surplus Chemical

Original or properly labeled,

sealed, and compatible waste

container.

Dispose of contents/container

to an approved waste disposal

plant.[7][8] Do not let the

product enter drains.[2][6][10]

Contaminated Materials

Lined, hard-sided container for

solids (e.g., gels, paper

towels). Leak-tight container

with a screw cap for liquids.

[12]

Collect contaminated items

(gloves, wipes) and place them

in a suitable, closed container

for disposal.[10][12]

Empty Containers N/A

A container is considered

empty only after all contents

have been removed.

Depending on the contents'

hazardous classification, the

container may need to be

triple-rinsed before disposal or

disposed of as hazardous

waste.[12]

Workflow for Safe Handling of 1-
Ethoxycyclopropanol
The following diagram illustrates the key stages in the safe management of 1-
Ethoxycyclopropanol within a laboratory setting.
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Preparation & Storage

Handling & Experimentation

Waste Management & Disposal

Receiving
Inspect container integrity

Secure Storage
Store at 0°C, away from acids

and ignition sources

Label with date

Don PPE
Gloves, Goggles, Lab Coat

Chemical Handling
Work in fume hood, avoid contact

Experimental Use
Use non-sparking tools

Waste Collection
Collect in labeled, sealed container

Segregate waste

Hazardous Waste Disposal
Arrange pickup via EH&S

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Ethoxycyclopropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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